Cas no 1154882-54-8 (1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1154882-54-8
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD09965734
• CID: 2093252
• Update Time: 2025-07-21

1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromobenzyl)-1H-pyrazole-4-carboxylic acid
• 1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid
• OR306153

• MDL： MFCD09965734
• Inchi： 1S/C11H9BrN2O2/c12-10-3-1-2-8(4-10)6-14-7-9(5-13-14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： PHIKZQZADWDNII-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1C=C(C(=O)O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid (CAS: 1154882-54-8)

1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid (CAS: 1154882-54-8) is a pyrazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This compound, characterized by its bromo-benzyl and carboxylic acid functional groups, has been explored for its role in modulating various biological targets. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, highlighting its significance in the development of novel therapeutic agents.

The synthesis of 1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, including the condensation of 3-bromobenzyl bromide with pyrazole-4-carboxylic acid derivatives. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield, facilitating its use in further biological studies. Researchers have also investigated its crystal structure and physicochemical properties, which are critical for understanding its interactions with biological macromolecules.

In terms of biological activity, 1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid has shown promise as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) and protein kinases, suggesting potential applications in anti-inflammatory and anticancer therapies. Additionally, its structural features make it a valuable intermediate for the design of more potent and selective analogs.

Recent pharmacological evaluations have further explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided insights into its bioavailability and potential toxicity, which are essential for its development as a drug candidate. Computational modeling and molecular docking studies have also been employed to predict its binding modes and affinity for various targets, aiding in the rational design of derivatives with improved efficacy.

In conclusion, 1-(3-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid (CAS: 1154882-54-8) represents a promising scaffold in medicinal chemistry, with ongoing research aimed at unlocking its full therapeutic potential. Future studies are expected to focus on optimizing its pharmacological properties and exploring its applications in treating diverse diseases, including cancer, inflammation, and infectious diseases.